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Compound of Interest

Compound Name: fmoc-Asparaginol

Cat. No.: B13391060

Get Quote

Executive Summary
Fmoc-Asn-ol (Fmoc-L-asparaginol) is a highly specialized amino alcohol derivative utilized

extensively in solid-phase peptide synthesis (SPPS), bioconjugation, and the development of

novel therapeutics targeting oncology and immunology[1]. Because the C-terminal carboxylic

acid is reduced to an alcohol, Fmoc-Asn-ol acts as a critical intermediate for asymmetric

synthesis, chiral auxiliaries, and modifying peptide linkages[2]. This whitepaper provides

researchers and drug development professionals with an authoritative breakdown of its

physicochemical properties, thermodynamic solubility profile, and field-proven experimental

protocols.

Chemical Identity and Molecular Weight Analysis
Understanding the structural constraints of Fmoc-Asn-ol is the first step in predicting its

behavior in organic synthesis.

Chemical Name: (2R)-4-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

(Note: IUPAC nomenclature often identifies it as 9H-fluoren-9-ylmethyl N-(2S)-4-amino-1-

hydroxy-4-oxobutan-2-ylcarbamate)[3][4].
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Molecular Formula: C₁₉H₂₀N₂O₄[3].

Molecular Weight: 340.37 g/mol [3][5].

CAS Number: 201484-12-0 (also referenced as 260450-76-8)[2][3].

Structural Causality
The molecule consists of three functional domains that dictate its reactivity and physical state:

The Fmoc Protecting Group: A bulky, highly hydrophobic fluorenyl ring system. It provides

excellent acid stability and UV absorbance (useful for reaction monitoring) but drastically

reduces aqueous solubility[6].

The Asparagine Side Chain: Contains a terminal amide group capable of acting as both a

hydrogen bond donor and acceptor.

The Reduced C-Terminus (Alcohol): Replaces the standard amino acid carboxyl group with a

hydroxyl group (-CH₂OH). This bifunctionality makes it an essential chiral ligand and building

block for aza-sugars and targeted delivery systems[2][4].

Table 1: Physicochemical Properties Summary
Property Value Analytical Implication

Molecular Weight 340.37 g/mol
Requires 34.04 mg per 1 mL

for a 100 mM stock solution.

Formula C₁₉H₂₀N₂O₄

Mass spectrometry will show

an [M+H]+ peak at ~341.37

m/z.

Purity Standard >98% (HPLC)

Ensures minimal side-

reactions during SPPS

coupling steps.

Storage Temperature -20°C (Desiccated)

Prevents premature Fmoc

cleavage or oxidation of the

alcohol.
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Thermodynamic Solubility Profile
The solubility of Fmoc-protected amino alcohols is a critical parameter. Poor solubility leads to

incomplete coupling reactions, deletion sequences, and severe purification bottlenecks[7].

The Solvation Mechanism
Fmoc-Asn-ol is insoluble in water[7]. The hydrophobic bulk of the Fmoc group

thermodynamically overpowers the hydrogen-bonding potential of the side-chain amide and the

C-terminal alcohol. To achieve dissolution, the solvent must possess a high dielectric constant

and strong dipole moment to disrupt the intermolecular hydrogen bonds of the crystal lattice

while simultaneously solvating the non-polar fluorenyl system.

Polar Aprotic Solvents (Optimal): Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP),

and Dimethyl sulfoxide (DMSO) are the gold standards. They act as excellent hydrogen bond

acceptors without donating protons, perfectly accommodating the Fmoc-amino alcohol[7].

Chlorinated Solvents (Moderate): Dichloromethane (DCM) is often used in peptide synthesis,

though Fmoc-Asn-ol may require a co-solvent (like DMF) to achieve complete saturation[7].

Green Solvents (Emerging): Solvents like PolarClean and Triethyl phosphate (TEP) are

increasingly replacing toxic DMF in SPPS, showing excellent capacity (>0.4 M) to dissolve

Fmoc-protected derivatives[8].

Table 2: Solvent Compatibility Matrix
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Solvent Class Specific Solvent Solubility Status
Mechanistic
Rationale

Polar Aprotic DMF, DMSO, NMP Highly Soluble

Strong dipole

moments disrupt H-

bonds; standard for

SPPS.

Chlorinated DCM Soluble

Good for swelling

resins; may require

DMF dropwise for full

dissolution.

Protic (Polar) Methanol, Ethanol Very Slightly Soluble

Large non-polar Fmoc

group resists protic

solvation at room

temp.

Aqueous Water, Buffers Insoluble

Hydrophobic

exclusion by the

fluorenyl ring system.

Experimental Workflows and Methodologies
The following protocols are designed as self-validating systems to ensure maximum yield and

prevent reagent degradation.

Fmoc-Asn-ol
(Building Block)

Solubilization
(DMF/DMSO)

 Dissolve

Solid-Phase Peptide
Synthesis (SPPS) Coupling

Bioconjugation
Reactions

 Linker Attachment
Therapeutic Peptides

(Oncology/Immunology)

 Cleavage & Purification

 Targeted Delivery

Click to download full resolution via product page

Caption: Workflow of Fmoc-Asn-ol from solubilization to therapeutic peptide development.

Protocol 1: Preparation of a 100 mM Stock Solution
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For pharmacological research and synthetic precursor generation, a standardized stock

solution ensures reproducibility[3].

Calculation: The molecular weight is 340.37 g/mol . To prepare 1 mL of a 100 mM solution,

weigh exactly 34.04 mg of Fmoc-Asn-ol powder.

Solvent Addition: Transfer the powder to a sterile, amber glass vial (to protect the UV-

sensitive Fmoc group from prolonged light exposure). Add 1.0 mL of anhydrous DMSO or

DMF[7].

Agitation: Vortex the solution vigorously for 60 seconds.

Thermal Troubleshooting: If the solution remains cloudy (indicating incomplete dissolution),

warm the sealed tube in a water bath at 37°C and place it in an ultrasonic bath for 5–10

minutes[3]. The thermal energy overcomes the lattice enthalpy of the solid.

Storage: Aliquot the clear solution into single-use vials to prevent freeze-thaw degradation.

Store at -20°C[3]. Note: Long-term storage in solution is generally not recommended; use

within a few months[9].
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Weigh Fmoc-Asn-ol
(34.04 mg)

Add Polar Aprotic Solvent
(1 mL DMF or DMSO)
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(37°C if needed)
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(Desiccated)
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Caption: Step-by-step logic for preparing and storing Fmoc-Asn-ol stock solutions.

Protocol 2: Empirical Solubility Determination
Because solubility can fluctuate based on temperature and specific lot purity, empirical

determination is often required before scaling up bioconjugation reactions[7].

Initial Setup: Label a series of glass vials with the target solvents (e.g., DMF, NMP, DCM).

Add exactly 1.0 mL of the respective solvent to each vial[7].
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Incremental Addition: Weigh out 5.0 mg increments of Fmoc-Asn-ol. Add the first 5.0 mg to

the solvent.

Equilibration: Seal the vial and agitate using a vortex mixer for 2 minutes.

Observation & Iteration: If the solution is completely clear, add another 5.0 mg increment.

Repeat this process until a small amount of solid remains undissolved after prolonged

agitation (the saturation point)[7].

Calculation: Sum the total mass of dissolved Fmoc-Asn-ol and divide by the solvent volume

to determine the empirical solubility limit in mg/mL.

Conclusion
Fmoc-Asn-ol (MW: 340.37 g/mol ) is an indispensable chiral building block in modern medicinal

chemistry. Its highly hydrophobic Fmoc group necessitates the use of strong polar aprotic

solvents (DMF, DMSO) for successful solubilization. By strictly adhering to temperature-

controlled sonication protocols and proper -20°C storage conditions, researchers can ensure

high-fidelity coupling and prevent the degradation of this critical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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